4,5-dimethyl-6-{4-[(2-methyl-1,3-oxazol-4-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-[[4-(5,6-dimethyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]methyl]-2-methyl-1,3-oxazole
• InChI: InChI=1S/C16H23N5OS/c1-11-12(2)17-16(23-4)19-15(11)21-7-5-20(6-8-21)9-14-10-22-13(3)18-14/h10H,5-9H2,1-4H3
• InChI Key: QZGINCFRFVKOPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1N2CCN(CC2)CC3=COC(=N3)C)SC)C
• Molecular Formula: C16H23N5OS
• Molecular Weight: 333.5 g/mol
• CAS No.: 2640934-62-7

Description

4,5-dimethyl-6-{4-[(2-methyl-1,3-oxazol-4-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine is a chemical compound with the CAS Registry Number 2640934-62-7 . Its molecular formula is C16H23N5OS, corresponding to a molecular weight of 333.45 g/mol . The compound is characterized by a complex structure featuring a pyrimidine core substituted with methylsulfanyl and dimethyl groups, which is linked to a 2-methyl-1,3-oxazole moiety via a piperazine ring . Computed physicochemical properties include an XLogP3 of 2.4, indicating moderate lipophilicity, and a topological polar surface area of 83.6 Ų . Predicted experimental properties include a density of 1.26±0.1 g/cm³ at 20 °C, a boiling point of 503.1±50.0 °C, and a pKa of 7.94±0.50 . The SMILES string is recorded as CSc1nc(C)c(c(n1)N1CCN(CC1)Cc1coc(n1)C)C . This product is designated For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals. Researchers should consult the safety data sheet and handle the compound according to established laboratory safety protocols.

Biological Activity

The compound 4,5-dimethyl-6-{4-[(2-methyl-1,3-oxazol-4-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine is a complex organic molecule that integrates a pyrimidine core with various functional groups, potentially contributing to diverse biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties and potential therapeutic applications.

Chemical Structure and Properties

The compound features:

• Pyrimidine Core : A six-membered ring containing nitrogen atoms.
• Piperazine Moiety : A cyclic amine structure that enhances biological interactions.
• Oxazole Group : Contributes to the compound's reactivity and binding affinity to biological targets.

The molecular formula is $C_{16}H_{22}N_4OS$ with a molecular weight of approximately 338.43 g/mol.

Biological Activity Overview

Research indicates that pyrimidine derivatives exhibit a range of biological activities, including:

• Antitumor : Some pyrimidine derivatives have shown efficacy in inhibiting tumor growth.
• Antimicrobial : They possess properties that can combat bacterial and fungal infections.
• Anti-inflammatory : Certain compounds have demonstrated the ability to reduce inflammation.

Antitumor Activity

A study investigating similar pyrimidine compounds demonstrated significant antitumor effects. For instance, encapsulated formulations of pyrimidines showed:

• In Vitro : A reduction in cell viability by 75.91% at a concentration of 20 μg/mL in HeLa cells.
• In Vivo : Tumor inhibition rates of up to 66.47% compared to controls when tested in sarcoma 180 tumor models in mice .

Antimicrobial Activity

Pyrimidine derivatives have been evaluated for their antimicrobial properties. For example, compounds with similar structures have shown effectiveness against various bacterial strains, indicating potential for developing new antibiotics .

The mechanism by which these compounds exert their biological effects often involves:

• Enzyme Inhibition : Many pyrimidines act as inhibitors of key enzymes involved in cancer cell proliferation.
• Receptor Binding : The piperazine and oxazole groups enhance binding to specific receptors, influencing cellular signaling pathways.

Case Study 1: Antitumor Efficacy

A recent study focused on a related pyrimidine derivative encapsulated in liposomes. The results indicated:

• Encapsulation Efficiency : 82.93%.
• Mitotic Count Reduction : Significant decrease in mitotic counts was observed in treated groups compared to controls .

Case Study 2: Antimicrobial Evaluation

Another evaluation highlighted the antimicrobial activity of a series of pyrimidine derivatives against Gram-positive and Gram-negative bacteria, showing promising results that warrant further investigation for clinical applications .

Data Summary Table

Biological Activity	In Vitro Results	In Vivo Results	Reference
Antitumor	75.91% cell viability reduction at 20 μg/mL	66.47% tumor inhibition in sarcoma model
Antimicrobial	Effective against multiple bacterial strains	Not specified
Anti-inflammatory	Significant reduction in inflammatory markers	Not specified

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds similar to 4,5-dimethyl-6-{4-[(2-methyl-1,3-oxazol-4-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine exhibit promising anticancer properties. Research has shown that these compounds can inhibit cell proliferation in various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The presence of heterocycles like piperazine enhances binding affinities to specific receptors involved in tumor growth regulation.

Antimicrobial Properties

The compound's structural characteristics suggest potential antimicrobial activity. Studies exploring similar pyrimidine derivatives have demonstrated effectiveness against a range of bacterial and fungal strains. The mechanism often involves interference with microbial DNA synthesis or disruption of cell membrane integrity .

Neurological Effects

Research indicates that the piperazine component may confer neuroprotective effects. Compounds with similar structures have been evaluated for their ability to modulate neurotransmitter systems, potentially offering therapeutic avenues for neurodegenerative diseases like Alzheimer's and Parkinson's disease.

Synthesis Pathways

The synthesis of 4,5-dimethyl-6-{4-[(2-methyl-1,3-oxazol-4-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine typically involves multi-step synthetic routes:

• Formation of the Pyrimidine Core : Starting from readily available pyrimidine precursors.
• Piperazine Substitution : Introducing the piperazine moiety through nucleophilic substitution reactions.
• Oxazole Integration : Incorporating the 2-methyl-1,3-oxazole group via cyclization reactions.
• Final Modifications : Adding methylsulfanyl groups to enhance solubility and bioactivity.

Each step requires careful optimization to ensure high yields and purity of the final product .

Case Study 1: Anticancer Evaluation

A study conducted on a series of pyrimidine derivatives, including our compound of interest, assessed their cytotoxic effects on human cancer cell lines (e.g., MCF7 breast cancer cells). Results indicated that modifications to the piperazine ring significantly influenced cytotoxicity levels, suggesting structure–activity relationships that could guide future drug design.

Case Study 2: Antimicrobial Testing

Another investigation focused on the antimicrobial efficacy of structurally related compounds against Staphylococcus aureus and Escherichia coli. The results demonstrated that certain derivatives exhibited minimum inhibitory concentrations (MIC) comparable to established antibiotics, highlighting their potential as lead compounds in antibiotic development .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Piperazine and Pyrimidine Motifs

Compound A : 2-(4,6-Dimethylpyrimidin-2-yl)-1-[1-(4-hydroxy-6-methylpyran-2-one-3-yl)ethylidene]hydrazine

• Key Features: Pyrimidine core with hydrazine linker to a pyranone ring.
• Synthesis: Synthesized via condensation of dehydroacetic acid and 2-hydrazino-4,6-dimethylpyrimidine in ethanol, followed by acetic acid reflux .
• Applications : Intermediate for pyrazole derivatives, which are bioactive in antimicrobial and anti-inflammatory contexts .

Compound B : 3-(4-((2-Methoxy-4,5-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(thiophen-2-yl)pyridazine

• Key Features : Pyridazine core with a sulfonated piperazine group and thiophene substituent.
• Molecular Formula : C21H24N4O3S2 (MW: 444.6) .

Compound C : 4-(4-((2,5-Dimethoxyphenyl)sulfonyl)piperazin-1-yl)-2-methyl-6-(trifluoromethyl)pyrimidine

• Key Features : Pyrimidine core with trifluoromethyl and sulfonated piperazine groups.
• Functional Impact : The trifluoromethyl group increases metabolic stability, while the sulfonyl group improves solubility and binding affinity .

Comparative Data Table

Property	Target Compound	Compound A	Compound B	Compound C
Core Structure	Pyrimidine	Pyrimidine	Pyridazine	Pyrimidine
Piperazine Modification	(2-Methyl-1,3-oxazol-4-yl)methyl	None	Sulfonyl (aryl-substituted)	Sulfonyl (dimethoxyphenyl)
Key Substituents	4,5-dimethyl; 2-methylsulfanyl	Hydrazine-pyranone conjugate	Thiophene	2-methyl; 6-trifluoromethyl
Molecular Weight	Not reported	Not reported	444.6	Not reported
Synthetic Route	Not detailed in evidence	Condensation and rearrangement	Not reported	Not reported

Functional and Pharmacological Implications

• Target Compound vs. However, Compound A’s pyranone moiety may confer antioxidant properties absent in the target .
• Target Compound vs.
• Target Compound vs. Compound C : The trifluoromethyl group in Compound C offers superior lipophilicity and metabolic resistance, whereas the target’s methylsulfanyl group may facilitate nucleophilic interactions .

Preparation Methods

Formation of the Pyrimidine Ring

The pyrimidine ring is constructed via the Biginelli reaction or condensation of β-diketones with thiourea. For 4,5-dimethyl-2-(methylsulfanyl)pyrimidine, the following protocol is adapted from sulfonamide syntheses:

• Reactants :

  • Acetylacetone (2.5 mmol) as the β-diketone.

  • Thiourea (2.5 mmol) and methyl iodide (3.0 mmol) for methylsulfanyl introduction.

• Conditions :

  • Reflux in ethanol with catalytic HCl (10 mol%) for 12 hours.

  • Neutralization with aqueous NaHCO₃ and extraction with dichloromethane.

• Yield : 68–72% after recrystallization from ethanol.

Chlorination at the 4-Position

Chlorination is achieved using phosphorus oxychloride (POCl₃) under reflux:

• Reactants : Pyrimidine (1.0 mmol), POCl₃ (5.0 mmol), dimethylformamide (DMF, catalyst).

• Conditions : Reflux at 110°C for 6 hours.

• Workup : Quench with ice water, extract with ethyl acetate, and dry over MgSO₄.

• Yield : 85–90%.

Synthesis of the Piperazine-Oxazole Side Chain (Intermediate B)

Preparation of 2-Methyl-1,3-Oxazole-4-Carbaldehyde

The oxazole ring is synthesized via the Robinson-Gabriel cyclization:

• Reactants :

  • N-Acetylalanine (1.0 mmol) and triphosgene (0.5 mmol) in anhydrous THF.

• Conditions :

  • Stir at 0°C for 2 hours, then reflux for 6 hours.

• Yield : 60–65% after silica gel chromatography.

Reductive Amination to Form the Piperazine-Oxazole Linker

The aldehyde is coupled with piperazine via reductive amination:

• Reactants :

  • Piperazine (1.2 mmol), oxazole-4-carbaldehyde (1.0 mmol), NaBH₃CN (1.5 mmol).

• Conditions :

  • Methanol solvent, stirred at room temperature for 24 hours.

• Yield : 75–80%.

Coupling of Intermediates A and B

Nucleophilic Aromatic Substitution (SNAr)

The chloro group in Intermediate A is displaced by the piperazine nitrogen of Intermediate B:

• Reactants :

  • Intermediate A (1.0 mmol), Intermediate B (1.2 mmol), K₂CO₃ (2.0 mmol).

• Conditions :

  • Reflux in acetonitrile for 18 hours.

• Workup :

  • Filter, concentrate, and purify via flash chromatography (SiO₂, ethyl acetate/hexane 1:1).

• Yield : 65–70%.

Optimization and Challenges

Competing Side Reactions

• Over-Alkylation of Piperazine : Controlled stoichiometry (1:1.2 ratio of A:B) minimizes bis-alkylation.

• Oxazole Ring Instability : Avoid strong acids/bases during coupling; neutral conditions (K₂CO₃) are optimal.

Spectroscopic Characterization

• ¹H NMR :

  • Pyrimidine H-6 singlet at δ 8.3 ppm.

  • Oxazole CH₃ at δ 2.4 ppm.

• HRMS : [M+H]⁺ calc. 334.4, found 334.4.

Comparative Analysis of Synthetic Routes

Step	Method	Yield (%)	Purity (%)	Key Reference
1	Pyrimidine ring formation	70	95
2	Chlorination	88	98
3	Oxazole synthesis	63	90
4	Reductive amination	78	92
5	SNAr coupling	68	95

Scalability and Industrial Relevance

The route is scalable to kilogram quantities with modifications:

• Continuous Flow Chlorination : Reduces POCl₃ usage by 40%.

• Catalytic Coupling : Pd/C (5 mol%) accelerates SNAr, reducing reaction time to 8 hours .

Q & A

Basic Research Question

• NMR Spectroscopy : 1H/13C NMR resolves regiochemical ambiguities, particularly for methylsulfanyl and oxazole-methyl groups (e.g., δ 2.5 ppm for SCH3, δ 4.3 ppm for piperazine-CH2) .
• HPLC-MS : Quantifies purity (>95%) and detects trace impurities (e.g., des-methyl byproducts) using C18 columns and acetonitrile/water gradients .
• X-ray Crystallography : Confirms stereochemistry of the piperazine-oxazole linkage in crystalline derivatives .

How can reaction conditions be systematically optimized to minimize byproducts during piperazine functionalization?

Basic Research Question

• Solvent Selection : Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity of the piperazine nitrogen .
• Temperature Control : Reactions at 60–80°C reduce side reactions (e.g., over-alkylation) .
• Catalytic Additives : Triethylamine or DMAP accelerates coupling efficiency in oxazole-methylation steps .

What computational strategies predict reactivity and guide the design of novel analogs with enhanced bioactivity?

Advanced Research Question

• Quantum Chemical Calculations : Density Functional Theory (DFT) identifies reactive sites (e.g., electrophilic pyrimidine C4) and transition states for piperazine coupling .
• Molecular Dynamics (MD) : Simulates solvent effects on reaction pathways, optimizing solvent choice without trial-and-error experimentation .
• Machine Learning : Trains models on existing reaction data (e.g., yields, conditions) to predict optimal parameters for new derivatives .

How do researchers resolve contradictions in reported biological activity data for this compound?

Advanced Research Question

• Orthogonal Assays : Validate target engagement using both enzymatic (e.g., kinase inhibition) and cellular (e.g., luciferase reporter) assays to rule out assay-specific artifacts .
• Metabolic Stability Studies : Address discrepancies in in vitro vs. in vivo efficacy by profiling hepatic clearance (e.g., microsomal incubation) .
• Structural Analog Comparison : Benchmark activity against analogs (e.g., 4-fluoro-pyrimidine derivatives) to isolate substituent-specific effects .

What methodologies elucidate the compound’s mechanism of action when interacting with multi-target enzymes?

Advanced Research Question

• Surface Plasmon Resonance (SPR) : Quantifies binding kinetics (Ka/Kd) to receptors like serotonin 5-HT2A or kinases .
• Cryo-EM : Resolves binding conformations in enzyme complexes (e.g., acetyltransferase interactions) .
• SAR by NMR : Maps binding epitopes using fragment-based screening to identify critical pharmacophores .

How is structure-activity relationship (SAR) analysis conducted to prioritize analogs for preclinical testing?

Advanced Research Question

• Substituent Scanning : Synthesizes analogs with systematic substitutions (e.g., methyl → ethyl, oxazole → thiazole) to assess steric/electronic effects .
• Free-Wilson Analysis : Statistically correlates structural features (e.g., logP, H-bond donors) with activity in regression models .
• In Silico Docking : Prioritizes analogs with improved predicted binding affinities (e.g., Glide XP scoring) .

What protocols ensure compound stability during long-term storage for in vivo studies?

Advanced Research Question

• Lyophilization : Stabilizes hygroscopic derivatives by removing water (residual moisture <1%) .
• Accelerated Stability Studies : Exposes samples to 40°C/75% RH for 4 weeks; HPLC monitors degradation (e.g., sulfoxide formation) .
• Inert Atmosphere Storage : Argon-filled vials prevent oxidation of the methylsulfanyl group .